Cas no 89140-85-2 (5-Amino-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-ol)

5-Amino-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-ol structure

89140-85-2 structure

Product Name:5-Amino-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-ol

CAS No:89140-85-2

MF:C₁₁H₁₅NO

MW:177.242902994156

MDL:MFCD11213672

CID:61231

PubChem ID:13125681

Update Time:2024-12-09

5-Amino-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-ol Chemical and Physical Properties

Names and Identifiers

- 5-Amino-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-ol
- 5H-Benzocyclohepten-6-ol,5-amino-6,7,8,9-tetrahydro-, (5R,6R)-rel-
- 1,2-trans-1-amino-2-hydroxybenzosuberan
- cis-5-Ethyl-5-(1-methoxyethyl)-2-methyl-1,3-dioxane
- m-DIOXANE,5-ETHYL-5-(1-METHOXYETHYL)-2-METHYL-,(E)
- m-DIOXANE,5-ETHYL-5-(1-METHOXYETHYL)-2-METHYL-,(Z)
- trans-1-amino-6,7,8,9-tetrahydro-5H-benzocyclohepten-2-ol
- trans-5-Aethyl-5-(1-methoxy-aethyl)-2-methyl-1,3-dioxan
- trans-5-ammino-6,7,8,9-tetraidro-5H-benzocicloepten-6-olo
- trans-5-Ethyl-5-(1-methoxyethyl)-2-methyl-1,3-dioxane
- 5H-Benzocyclohepten-6-ol, 5-amino-6,7,8,9-tetrahydro-, trans- (9CI)
- rel-(5R,6R)-5-Amino-6,7,8,9-tetrahydro-5H-benzocyclohepten-6-ol (ACI)
- F14464
- 54414-38-9
- DTXSID801008667
- SCHEMBL5285727
- 89140-85-2
- CS-0458621
- MFCD11213672
- AKOS015855104
- MDL： MFCD11213672
- Inchi： 1S/C11H15NO/c12-11-9-6-2-1-4-8(9)5-3-7-10(11)13/h1-2,4,6,10-11,13H,3,5,7,12H2/t10-,11-/m0/s1
- InChI Key： BTRCHTMVMNPPSF-QWRGUYRKSA-N
- SMILES： N[C@@H]1[C@@H](O)CCCC2C=CC=CC1=2

Computed Properties

Exact Mass: 177.11500
Monoisotopic Mass: 177.115364102g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 46.2Å²

Experimental Properties

Density: 1.118
Boiling Point: 325.62 °C at 760 mmHg
Flash Point: 325.62 °C at 760 mmHg
Refractive Index: 1.58
PSA: 46.25000
LogP: 2.08390

5-Amino-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019097713-1g	trans-5-Amino-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-ol	89140-85-2	97%	1g	$465.50	2023-08-31
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	JR0028-1g	5-amino-6,7,8,9-tetrahydro-5h-benzo[7]annulen-6-ol	89140-85-2	95%	1g	$349	2023-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	A910058-1g	trans-5-Amino-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-ol	89140-85-2	97%	1g	3,150.00	2021-05-17
eNovation Chemicals LLC	D382333-1g	5-amino-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-ol	89140-85-2	97%	1g	$640	2024-05-24
eNovation Chemicals LLC	D382333-5g	5-amino-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-ol	89140-85-2	97%	5g	$1800	2024-05-24
A2B Chem LLC	AH82392-250mg	5-AMINO-6,7,8,9-TETRAHYDRO-5H-BENZO[7]ANNULEN-6-OL	89140-85-2	97%	250mg	$276.00	2024-04-19
A2B Chem LLC	AH82392-1g	5-AMINO-6,7,8,9-TETRAHYDRO-5H-BENZO[7]ANNULEN-6-OL	89140-85-2	98%	1g	$611.00	2023-12-29
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1529288-1g	5-Amino-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-ol	89140-85-2	98%	1g	￥3826.00	2024-04-26
A2B Chem LLC	AH82392-50g	5-AMINO-6,7,8,9-TETRAHYDRO-5H-BENZO[7]ANNULEN-6-OL	89140-85-2	97%	50g	$612.00	2024-04-19
Crysdot LLC	CD12014982-1g	trans-5-Amino-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-ol	89140-85-2	97%	1g	$475	2024-07-18

5-Amino-6,7,8,9-tetrahydro-5H-benzo[7]annulen-6-ol Production Method

Production Method 1

4443-71-4

89140-85-2

Reaction Conditions

1.1 Reagents: Ammonia

Reference

Compounds with gastric antisecretory and antiulcer activity. Note V. Derivatives of 3,4,4a,6,7,11b-hexahydro-2H,5H-benzo[3,4]cyclohept[1,2-b][1,4]oxazines and related products

Bianchi, M.; Butti, A.; Pfeiffer, U.; Rossi, S.; Barzaghi, F.; et al, Farmaco, 1986, 41(3), 229-56